Cas no 1389389-79-0 ((1R,3R)-3-Trifluoromethyl-cyclohexylamine)

• Product Name: (1R,3R)-3-Trifluoromethyl-cyclohexylamine
• CAS No: 1389389-79-0
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• MDL: MFCD20724111
• CID: 5179647
• Update Time: 2026-03-05

(1R,3R)-3-Trifluoromethyl-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-Trifluoromethyl-cyclohexylamine

• MDL： MFCD20724111
• Inchi： 1S/C7H12F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6H,1-4,11H2/t5-,6-/m1/s1
• InChI Key： FFCACAFKNHPVNI-PHDIDXHHSA-N
• SMILES： [C@@H]1(N)CCC[C@@H](C(F)(F)F)C1

Additional information on (1R,3R)-3-Trifluoromethyl-cyclohexylamine

(1R,3R)-3-Trifluoromethyl-cyclohexylamine: A Comprehensive Overview

(1R,3R)-3-Trifluoromethyl-cyclohexylamine, with the CAS number 1389389-79-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a trifluoromethyl group at the 3-position and an amine group at the 1-position. The stereochemistry of the molecule, specifically the (1R,3R) configuration, plays a crucial role in its chemical reactivity and biological activity.

The synthesis of (1R,3R)-3-Trifluoromethyl-cyclohexylamine typically involves a multi-step process that begins with the preparation of the cyclohexane derivative. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, making it more accessible for large-scale production. The use of chiral catalysts has been particularly effective in controlling the stereochemistry during the formation of the amine group.

In terms of applications, (1R,3R)-3-Trifluoromethyl-cyclohexylamine has shown promise in various areas. In medicinal chemistry, it serves as a valuable building block for the development of bioactive molecules. Its trifluoromethyl group imparts unique electronic and steric properties, making it an attractive candidate for drug design. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and antitumor drug discovery.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable complexes with transition metals makes it a useful ligand in catalytic processes. For instance, researchers have explored its role in asymmetric hydrogenation reactions, where it has demonstrated high catalytic efficiency.

From a toxicological perspective, (1R,3R)-3-Trifluoromethyl-cyclohexylamine has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. These studies have revealed that while the compound exhibits moderate toxicity at high doses, its safety profile is generally favorable when used within recommended limits.

Looking ahead, the continued exploration of (1R,3R)-3-Trifluoromethyl-cyclohexylamine's properties is expected to unlock new opportunities across diverse industries. Ongoing research is focused on optimizing its synthesis pathways and expanding its application scope into areas such as agrochemicals and advanced materials.